N-(3,4-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C24H24N4O4/c1-4-27-15-25-22-18(16-8-6-5-7-9-16)13-28(23(22)24(27)30)14-21(29)26-17-10-11-19(31-2)20(12-17)32-3/h5-13,15H,4,14H2,1-3H3,(H,26,29)
• InChI Key: JBYSODURWNSWBO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol
• CAS No.: 1251689-42-5

Description

N-(3,4-dimethoxyphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Research on similar compounds has led to advancements in chemical synthesis techniques, such as the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(methylthio)acetamides leading to erythrinanes, which are significant in the synthesis of naturally occurring Erythrina alkaloids. This method demonstrates the importance of certain functional groups in facilitating the formation of complex molecules (Chikaoka et al., 2003).

Radioligand Development for PET Imaging

The development of selective radioligands for imaging translocator protein (18 kDa) with PET is another significant area of application. For example, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands for this purpose, showcasing the potential of related compounds in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Antimicrobial Activity

Novel heterocyclic compounds having sulphamido moiety and incorporating the antipyrine moiety have been synthesized, showing significant antibacterial and antifungal activities. This highlights the potential use of related chemical structures in the development of new antimicrobial agents (Nunna et al., 2014).

Anticancer Activity

A study on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has shown promising results against various cancer cell lines, emphasizing the role of related compounds in anticancer drug development (Al-Sanea et al., 2020).

Mechanism of Action

Mode of Action

The compound’s structure suggests it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

The biochemical pathways affected by the compound are currently unknown. Given the compound’s structure, it may potentially interact with a variety of biochemical pathways .

Pharmacokinetics

The compound’s lipophilicity, suggested by its structure, may allow it to diffuse easily into cells . This could potentially impact its bioavailability.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .